Methyl 4-(difluoromethoxy)-3-iodobenzoate
Overview
Description
Synthesis Analysis
The synthesis of compounds with difluoromethoxy groups has been a subject of research. For instance, the trifluoromethoxy and difluoromethoxy groups are fluorinated structural motifs that exhibit unique physicochemical characteristics. Incorporation of these substituents into organic molecules is a highly desirable approach used in medicinal chemistry and drug discovery processes .Scientific Research Applications
Safe and Practical Difluoromethylation
- Application : Large-scale difluoromethylation of methyl 4-hydroxy-3-iodobenzoate, a related compound, was demonstrated as a safe and practical process. This was important for producing high purity and yield compounds for various applications (Sperry & Sutherland, 2011).
Analysis of Molecular Interactions
- Application : Methyl 4-hydroxybenzoate, structurally similar to methyl 4-(difluoromethoxy)-3-iodobenzoate, was used in a study for its single crystal X-ray structure and intermolecular interactions. This kind of analysis is essential in understanding the molecular determinants of a compound's pharmaceutical activity (Sharfalddin et al., 2020).
Enhancing Cross-Coupling Reactions
- Application : DFT studies on the copper-catalyzed cross-coupling of bromozinc difluorophosphonate with iodobenzoates, including compounds similar to methyl 4-(difluoromethoxy)-3-iodobenzoate, revealed that certain byproducts can enhance the reaction efficiency. This is crucial for developing more effective chemical synthesis processes (Jover, 2018).
Synthesis of Carbazole Alkaloids
- Application : Methyl 4-amino-3-iodobenzoate, a compound similar to methyl 4-(difluoromethoxy)-3-iodobenzoate, was used in the synthesis of carbazole alkaloids, highlighting its role in facilitating complex organic synthesis (Rasheed et al., 2014).
Novel Route to Pharmaceuticals
- Application : A novel synthetic route for Roflumilast, starting from 4-hydroxy-3-iodobenzoic acid, closely related to the target compound, was described. This showcases the compound's potential role in pharmaceutical synthesis (Ni & Li, 2012).
Electrochemical Analysis
- Application : Electrochemical studies of certain ionic liquids show the potential for analyzing the electrochemical properties of related compounds, which can be crucial in understanding their reactivity and stability in different conditions (Xiao & Johnson, 2003).
Cyclization Reactions
- Application : Studies on cyclization reactions with o-iodobenzoates, similar to methyl 4-(difluoromethoxy)-3-iodobenzoate, provide insight into creating chiral compounds, which is important in the development of new pharmaceuticals and fine chemicals (Chang et al., 2007).
properties
IUPAC Name |
methyl 4-(difluoromethoxy)-3-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2IO3/c1-14-8(13)5-2-3-7(6(12)4-5)15-9(10)11/h2-4,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHGNCRCKEXWDPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)OC(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2IO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90661083 |
Source
|
| Record name | Methyl 4-(difluoromethoxy)-3-iodobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90661083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(difluoromethoxy)-3-iodobenzoate | |
CAS RN |
1131614-23-7 |
Source
|
| Record name | Methyl 4-(difluoromethoxy)-3-iodobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1131614-23-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-(difluoromethoxy)-3-iodobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90661083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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![4-[2-(Diethylamino)ethoxy]benzoic acid hydrochloride](/img/structure/B1461821.png)
